21(R)-Hydroxy Montelukast
21(R)-Hydroxy Montelukast
Brand Name:
Vulcanchem
CAS No.:
184763-26-6
VCID:
VC0021443
InChI:
InChI=1S/C35H36ClNO4S/c1-34(2,41)29-9-4-3-8-28(29)31(38)20-32(42-22-35(16-17-35)21-33(39)40)25-7-5-6-23(18-25)10-14-27-15-12-24-11-13-26(36)19-30(24)37-27/h3-15,18-19,31-32,38,41H,16-17,20-22H2,1-2H3,(H,39,40)/b14-10+/t31-,32-/m1/s1
SMILES:
CC(C)(C1=CC=CC=C1C(CC(C2=CC=CC(=C2)C=CC3=NC4=C(C=CC(=C4)Cl)C=C3)SCC5(CC5)CC(=O)O)O)O
Molecular Formula:
C₃₅H₃₆ClNO₄S
Molecular Weight:
602.18
21(R)-Hydroxy Montelukast
CAS No.: 184763-26-6
Cat. No.: VC0021443
Molecular Formula: C₃₅H₃₆ClNO₄S
Molecular Weight: 602.18
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 184763-26-6 |
|---|---|
| Molecular Formula | C₃₅H₃₆ClNO₄S |
| Molecular Weight | 602.18 |
| IUPAC Name | 2-[1-[[(1R,3R)-1-[3-[(E)-2-(7-chloroquinolin-2-yl)ethenyl]phenyl]-3-hydroxy-3-[2-(2-hydroxypropan-2-yl)phenyl]propyl]sulfanylmethyl]cyclopropyl]acetic acid |
| Standard InChI | InChI=1S/C35H36ClNO4S/c1-34(2,41)29-9-4-3-8-28(29)31(38)20-32(42-22-35(16-17-35)21-33(39)40)25-7-5-6-23(18-25)10-14-27-15-12-24-11-13-26(36)19-30(24)37-27/h3-15,18-19,31-32,38,41H,16-17,20-22H2,1-2H3,(H,39,40)/b14-10+/t31-,32-/m1/s1 |
| SMILES | CC(C)(C1=CC=CC=C1C(CC(C2=CC=CC(=C2)C=CC3=NC4=C(C=CC(=C4)Cl)C=C3)SCC5(CC5)CC(=O)O)O)O |
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